Cas no 1502768-41-3 (2,2-Dimethyl-3-(1-methyl-1h-imidazol-2-yl)propanoic acid)

• Product Name: 2,2-Dimethyl-3-(1-methyl-1h-imidazol-2-yl)propanoic acid
• CAS No: 1502768-41-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5743525
• PubChem ID: 79738341
• Update Time: 2025-07-23

2,2-Dimethyl-3-(1-methyl-1h-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137878
• 1502768-41-3
• AKOS018296001
• 2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• 2,2-Dimethyl-3-(1-methyl-1h-imidazol-2-yl)propanoic acid

• Inchi： 1S/C9H14N2O2/c1-9(2,8(12)13)6-7-10-4-5-11(7)3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： PISGSSLAQFNOMT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,2-Dimethyl-3-(1-methyl-1h-imidazol-2-yl)propanoic acid

Exploring the Properties and Applications of 2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)propanoic Acid (CAS No. 1502768-41-3)

Introduction

2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid, identified by the CAS registry number 1502768-41-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structural Characteristics

The molecular structure of 2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid comprises a propanoic acid backbone with specific substituents that confer distinct chemical properties. The presence of a dimethyl group at the second carbon position and an imidazole ring at the third carbon position introduces steric effects and potential hydrogen bonding capabilities, which are crucial for its reactivity and biological activity.

Synthesis and Production

The synthesis of this compound involves multi-step organic reactions, often utilizing imidazole intermediates and carboxylic acid precursors. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and improving yields. These methods are particularly relevant in the context of green chemistry principles.

Applications in Drug Development

Research into the pharmacological properties of 2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-y)propanoic acid has revealed promising results in various therapeutic areas. Preclinical studies suggest potential anti-inflammatory and antioxidant activities, making it a candidate for developing novel drugs targeting chronic diseases such as neurodegenerative disorders.

Recent Research Findings

In a groundbreaking study published in 2023, researchers demonstrated that this compound exhibits selective inhibition against certain enzymes implicated in cancer progression. This finding has opened new avenues for its application in oncology research.

Safety and Environmental Considerations

Evaluation of the environmental impact of this compound is ongoing. Initial assessments indicate moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for chemical safety.

Future Prospects

The future of CAS No. 1502768-41--based compounds looks promising, with ongoing research exploring their role in advanced materials science and biotechnology applications.